Cas no 1260220-71-0 ((R)-2-Amino-2-(4-bromophenyl)acetic acid)

• Product Name: (R)-2-Amino-2-(4-bromophenyl)acetic acid
• CAS No: 1260220-71-0
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD07371734
• CID: 2761071
• PubChem ID: 6934098
• Update Time: 2025-06-09

(R)-2-Amino-2-(4-bromophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-AMINO-2-(4-BROMOPHENYL)ACETIC ACID
• D-4-BROMOPHENYLGLYCINE
• AB32807
• CS-0143794
• (R)-2-Amino-2-(4-bromophenyl)acetic acid (H-D-Phg(4-Br)-OH)
• MFCD07371734
• (R)-2-AMINO-2-(4-BROMOPHENYL)ACETICACID
• N10974
• (R)-2-(4-BroMophenyl)glycine
• 1260220-71-0
• (R)-AMINO(4-BROMOPHENYL)ACETIC ACID
• SCHEMBL352322
• (2R)-2-azaniumyl-2-(4-bromophenyl)acetate
• (R)-2-Amino-2-(4-bromophenyl)acetic acid

• MDL： MFCD07371734
• Inchi： 1S/C8H8BrNO2/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m1/s1
• InChI Key： APLQICUORRMFHY-SSDOTTSWSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 228.97384 g/mol
• Monoisotopic Mass: 228.97384 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.06
• XLogP3: -1
• Topological Polar Surface Area: 63.3

Additional information on (R)-2-Amino-2-(4-bromophenyl)acetic acid

Introduction to (R)-2-Amino-2-(4-bromophenyl)acetic Acid (CAS No. 1260220-71-0)

(R)-2-Amino-2-(4-bromophenyl)acetic acid, with the CAS number 1260220-71-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amino acid derivative has garnered considerable attention due to its versatile applications in drug development, particularly in the synthesis of enantiomerically pure pharmaceuticals. The presence of a bromine substituent at the para position of the phenyl ring and the specific configuration at the amino group contribute to its unique chemical properties, making it a valuable intermediate in various synthetic pathways.

The compound's structure, featuring a central carbon atom double-bonded to an oxygen atom and attached to both an amino group and a carboxylic acid group, aligns it with the broader class of β-keto acids. However, the introduction of a bromine atom at the 4-position of the phenyl ring introduces electrophilic characteristics that enhance its reactivity in various organic transformations. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, (R)-2-Amino-2-(4-bromophenyl)acetic acid has been extensively studied for its potential in the development of novel therapeutic agents. Its enantiomeric purity is crucial, as many biological systems exhibit stereoselectivity, meaning that different enantiomers can have vastly different pharmacological effects. The (R)-configuration specifically has been explored for its activity in various pharmacological assays, including those related to central nervous system (CNS) disorders, inflammation, and metabolic diseases.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors. Proteases play a critical role in numerous biological processes, and their inhibition is a common strategy in drug design. The brominated phenyl ring and the chiral center provide multiple sites for functionalization, allowing chemists to tailor the molecule for specific protease targets. For instance, studies have shown that derivatives of (R)-2-Amino-2-(4-bromophenyl)acetic acid can inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have implications in conditions such as cancer and rheumatoid arthritis.

Another area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is associated with several diseases, including cancer. The structural features of (R)-2-Amino-2-(4-bromophenyl)acetic acid make it an excellent scaffold for designing kinase inhibitors. By modifying the substituents on the phenyl ring and adjusting the solubility profile, researchers can develop compounds that selectively inhibit specific kinases without affecting others.

The synthesis of (R)-2-Amino-2-(4-bromophenyl)acetic acid itself is an interesting challenge due to its chiral center and brominated aromatic ring. Traditional methods often involve chiral resolution or asymmetric synthesis techniques. However, recent advances in catalytic asymmetric methods have made it possible to produce this compound with high enantiomeric excess more efficiently. For example, transition metal-catalyzed reactions such as asymmetric hydrogenation or transfer hydrogenation have been employed to achieve high yields of the desired enantiomer.

The role of computational chemistry in designing and optimizing synthetic routes for (R)-2-Amino-2-(4-bromophenyl)acetic acid cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal conditions before conducting experiments. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. Additionally, computational methods can help in understanding the mechanism of reactions involving this compound, providing insights that can guide further development.

In conclusion, (R)-2-Amino-2-(4-bromophenyl)acetic acid (CAS No. 1260220-71-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new synthetic methodologies and pharmacological targets, this compound is likely to remain at the forefront of medicinal chemistry innovation.